4-Methoxy-2-(4-fluorophenyl)benzoic acid

• Molecular Formula: C14H11FO3
• Molecular Weight: 246.23 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-4-methoxybenzoic acid
• InChI: InChI=1S/C14H11FO3/c1-18-11-6-7-12(14(16)17)13(8-11)9-2-4-10(15)5-3-9/h2-8H,1H3,(H,16,17)
• InChI Key: JHQKGLVQSHJGIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)O)C2=CC=C(C=C2)F

Description

4-Methoxy-2-(4-fluorophenyl)benzoic acid is a useful research compound. Its molecular formula is C14H11FO3 and its molecular weight is 246.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-methoxy-2-(4-fluorophenyl)benzoate (9.8 g; 0.029 mol) in methanol (75 ml) was added 2N aqueous sodium hydroxide solution (45 ml) and the mixture heated at reflux for 1.5 h. The reaction was cooled to ambient temperature, filtered and the filtrate concentrated in vacuo to remove the methanol. The residual aqueous phase was washed with diethyl ether, acidified to pH 1 with concentrated HCl and extracted with ethyl acetate. The organic extracts were dried (MgSO4) and the solvent removed in vacuo to give 4-methoxy-2-(4-fluorophenyl)benzoic acid as a white solid (7.7 g), which was used without further purification.